Cas no 1170943-59-5 (C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride)
1170943-59-5 structure
Product Name:C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
CAS No:1170943-59-5
MF:C17H22ClNO2
MW:307.81508398056
CID:5012903
Update Time:2023-08-24
C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride Chemical and Physical Properties
Names and Identifiers
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- C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
- c-(3,4-diethoxy-phenyl)-c-phenyl-methyl-ammonium, chloride
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- Inchi: 1S/C17H21NO2.ClH/c1-3-19-15-11-10-14(12-16(15)20-4-2)17(18)13-8-6-5-7-9-13;/h5-12,17H,3-4,18H2,1-2H3;1H
- InChI Key: XFJPNQSOALWHCT-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC)C1=C(C=CC(=C1)C(C1C=CC=CC=1)[NH3+])OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 266
- Topological Polar Surface Area: 46.1
C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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